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Compound of Interest

Compound Name: Octafluorotoluene

Cat. No.: B1221213 Get Quote

An In-depth Technical Guide to Octafluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of octafluorotoluene (also known as perfluorotoluene). The information is

presented to support its application in research, particularly in the development of fluorinated

materials, specialty chemicals, and pharmaceuticals.

Core Physicochemical Data
Octafluorotoluene is a highly fluorinated aromatic compound valued for its chemical stability

and low reactivity.[1] The following table summarizes its key quantitative properties.
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Property Value

Molecular Formula C₇F₈[1][2][3]

C₆F₅CF₃[4]

Molecular Weight 236.06 g/mol [1][3][4]

CAS Number 434-64-0[1][2][4]

Appearance Colorless to almost colorless clear liquid[1]

Density 1.666 g/mL at 25 °C[5]

Boiling Point 104 °C[1][5][6]

Melting Point -66 °C[1]

Refractive Index n20/D 1.368[5]

Purity ≥ 98% (GC)[1]

Molecular Structure
The structure of octafluorotoluene consists of a benzene ring where all hydrogen atoms have

been replaced by fluorine atoms, and a trifluoromethyl group is attached to the ring.

Caption: Molecular structure of octafluorotoluene (C₇F₈).

Experimental Protocols: Synthesis
While detailed, step-by-step experimental protocols are proprietary and vary by manufacturer, a

common industrial synthesis method for octafluorotoluene is the defluorination of

perfluoromethylcyclohexane. This process typically involves heating the starting material in the

presence of a nickel or iron catalyst.

The following diagram illustrates the general workflow for this synthesis.
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Caption: General workflow for the synthesis of octafluorotoluene.

Applications in Research and Development
Octafluorotoluene is a versatile compound with numerous applications in industrial and

laboratory settings:

Solvent: Due to its high stability and ability to dissolve a range of compounds, it is used as a

high-performance solvent in chemical synthesis, particularly for fluorinated compounds.[1][2]

Reagent in Organic Synthesis: It serves as a key building block in the synthesis of specialty

chemicals, pharmaceuticals, and agrochemicals where the introduction of fluorine can

enhance the efficacy and stability of the final products.[1]

Electronics: Its excellent dielectric properties make it suitable for use in the manufacturing of

electronic components and as a heat transfer medium.[1][2]

Fluoropolymer Production: It is a precursor in the manufacturing of fluoropolymers, which are

valued for their chemical resistance and thermal stability.[1]

Medical Imaging: Octafluorotoluene has been explored as a contrast agent in magnetic

resonance imaging (MRI).[2]

Environmental Studies: It is used in studies to understand the behavior of fluorinated

compounds in the environment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1221213?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45089
https://www.guidechem.com/encyclopedia/octafluorotoluene-dic4115.html
https://www.echemi.com/products/pid_Seven31425-octafluorotoluene.html
https://www.scbt.com/p/octafluorotoluene-434-64-0
https://m.chemicalbook.com/ProductChemicalPropertiesCB2467986_EN.htm
https://en.wikipedia.org/wiki/Perfluorotoluene
https://www.benchchem.com/product/b1221213#octafluorotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221213#octafluorotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221213#octafluorotoluene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221213#octafluorotoluene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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